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This guide provides an in-depth overview of Bromodichloromethane-13C (*3CHBrCI2), a critical
isotopically labeled internal standard for researchers, analytical scientists, and professionals in
drug development. Its purpose is to move beyond basic data points, offering a deeper
understanding of its synthesis, analytical validation, and application, grounded in established
scientific principles.

Introduction: The Role of Isotopic Labeling in
Quantitative Analysis

In modern analytical science, particularly in chromatography and mass spectrometry, the
precise quantification of trace-level compounds is paramount. Bromodichloromethane is a
trihalomethane (THM), a class of compounds formed as byproducts during the chlorination of
drinking water.[1][2] Its presence and concentration are of significant environmental and
toxicological concern, necessitating accurate monitoring.[3][4]
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Bromodichloromethane-13C serves as an ideal internal standard for the quantitative analysis of

its unlabeled counterpart. By incorporating a stable heavy isotope of carbon (13C), the

molecule's mass is increased by one atomic mass unit. This mass difference allows it to be

distinguished from the native (2C) compound by a mass spectrometer, yet it co-elutes and

exhibits nearly identical chemical and physical behavior during sample extraction, cleanup, and

chromatographic analysis. This co-behavior corrects for variations in sample preparation and

instrument response, a cornerstone of achieving high accuracy and precision in analytical

measurements.

Core Chemical and Physical Identifiers

For any analytical standard, a complete and verified set of chemical identifiers is the foundation

of its utility and traceability. The properties of Bromodichloromethane-13C are summarized

below.
Identifier Value Source(s)
CAS Number 93952-10-4 [5][6]
Molecular Formula BCHBrCI2 [5]
Molecular Weight 165.82 g/mol [5]
IUPAC Name bromo(dichloro)(*3C)methane [6]
Synonyms Dichlorobromomethane-13C [6]
InChi Key FMWLUWPQPKEARP- (6]
OUBTZVSYSA-N

PubChem CID 11105706 [6]
Appearance Colorless Liquid [71[8]
Boiling Point 90 °C (for unlabeled) [71[8]
Density ~1.98 g/cm? (for unlabeled) [8]

Solubility in Water

4.5 g/L at 20°C (for unlabeled)

[8]
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Note: Physical properties such as boiling point and density are cited for the unlabeled analog,
as the isotopic substitution results in negligible changes to these bulk properties.

Synthesis and Isotopic Enrichment: A Mechanistic
Perspective

The synthesis of isotopically labeled halomethanes requires precise control to ensure high
isotopic enrichment and chemical purity. While multiple synthetic routes exist, a common
conceptual pathway involves halogen exchange reactions starting from a 3C-labeled precursor.

A plausible synthesis strategy is the catalyzed halogen exchange from a 13C-labeled chloroform
(1CHCIs). For example, reacting 3C-chloroform with a bromine source in the presence of a
catalyst like aluminum chloride can facilitate the substitution of a chlorine atom with a bromine
atom.[9] The choice of catalyst and reaction conditions (temperature, time) is critical to control
the extent of the reaction and minimize the formation of other halogenated byproducts, such as
chlorodibromomethane-3C.[9]

Post-synthesis, purification is essential. Fractional distillation is a primary method, separating
compounds based on their boiling points.[9] The purity of the collected fractions must then be
rigorously verified using analytical techniques as described in the following section.

Analytical Characterization and Quality Control: A
Self-Validating Workflow

The utility of Bromodichloromethane-13C as an internal standard is entirely dependent on its
verified identity, purity, and isotopic enrichment. Gas Chromatography-Mass Spectrometry
(GC/MS) is the definitive technique for this validation.

Experimental Protocol: GC/MS Verification

o Standard Preparation: Prepare a dilute solution of the Bromodichloromethane-13C standard
in a suitable solvent, such as methanol or hexane. A typical concentration for analysis is 1-10
pg/mL.

e GC Column Selection: A low-to-mid polarity capillary column, such as a 5% phenyl-
methylpolysiloxane (e.g., DB-5ms), is ideal for separating volatile halocarbons.
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e GC Parameters (Typical):
o Injector: Split/splitless, 200 °C.

o Oven Program: Initial temperature of 35 °C, hold for 2-5 minutes, then ramp at 10 °C/min
to 200 °C.

o Carrier Gas: Helium at a constant flow rate of ~1.0-1.2 mL/min.
o MS Parameters (Typical):
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Full Scan (e.g., m/z 40-200) to confirm identity and detect impurities,
and Selected lon Monitoring (SIM) for enhanced sensitivity and quantitative analysis.

o Data Analysis & Validation:

o Purity Assessment: In the full scan chromatogram, the primary peak should correspond to
Bromodichloromethane-13C. The peak area percentage should be high (typically >99%)
relative to any impurity peaks.

o Identity Confirmation: The mass spectrum of the main peak should exhibit the
characteristic fragmentation pattern. Key ion fragments for 3CHBrClIz include the
molecular ion cluster and fragments corresponding to the loss of Br or Cl atoms. The
presence of the 13C isotope will shift these fragments by +1 m/z compared to the unlabeled
compound.

o Isotopic Enrichment: Compare the signal intensity of the molecular ion for the 13C-labeled
compound (e.g., m/z 84, [\3CH3>Clz]*) with the corresponding ion for any residual
unlabeled 2C compound (e.g., m/z 83, [*2CH3>ClIz]*). High isotopic enrichment is
confirmed when the signal for the 12C species is at or near the natural abundance
background level.

Workflow Diagram

The following diagram illustrates the logical flow for the analytical validation of
Bromodichloromethane-13C.
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Caption: Workflow for the analytical validation of Bromodichloromethane-13C.

Applications in Environmental and Toxicological
Research

The primary application of Bromodichloromethane-13C is as an internal standard for quantitative
analysis using methods like EPA Method 551.1 or 8260.[10] These methods are crucial for:
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» Drinking Water Monitoring: Regulatory bodies set limits for total trihalomethanes (TTHMS) in
drinking water.[3] Accurate quantification of bromodichloromethane, a major TTHM
component, is essential for ensuring public health and compliance.[11][12]

e Environmental Fate Studies: Researchers use it to trace the transport and degradation of
bromodichloromethane in soil and water systems, helping to model environmental exposure.
[13][14]

» Toxicology and Metabolism Studies: In toxicological research, 13C-labeled compounds can
be used to track the absorption, distribution, metabolism, and excretion (ADME) of the parent
compound in animal models, providing insights into its potential health effects.[15][16]

Safety and Handling

Unlabeled bromodichloromethane is classified as a substance suspected of causing cancer
and can cause skin, eye, and respiratory irritation.[6][7] It is harmful if swallowed.[6] While the
13C-labeled version is chemically identical in its reactivity, it is typically handled in much smaller,
dilute quantities for analytical purposes.

» Handling: Always use in a well-ventilated chemical fume hood. Wear appropriate personal
protective equipment (PPE), including safety glasses, nitrile gloves, and a lab coat.[7][13]

o Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidants
and bases.[7]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. valleywater.org [valleywater.org]

2. Trihalomethanes: Drinking Water Disinfection By-products Contaminants Cancer Risk
[knowyourh2o0.com]

e 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
o 4. Bromodichloromethane | CHBrCI2 | CID 6359 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. scbt.com [scht.com]

e 6. Bromodichloromethane-13C | CHBrCI2 | CID 11105706 - PubChem
[pubchem.ncbi.nim.nih.gov]

7. 1CSC 0393 - BROMODICHLOROMETHANE [chemicalsafety.ilo.org]

8. Bromodichloromethane - Wikipedia [en.wikipedia.org]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.atsdr.cdc.gov/toxprofiles/bromodichloromethane.pdf
https://www.agilent.com/en/applications/environmental-testing/water-testing/disinfection-byproducts-dbps-analysis-in-water/trihalomethanes-thms-analysis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5050212/
https://www.valleywater.org/your-water/water-quality/trihalomethanes-thms
https://www.knowyourh2o.com/indoor-6/trihalomethanes
https://www.who.int/water_sanitation_health/dwq/chemicals/trihalomethanes.pdf
https://www.benchchem.com/product/b127529?utm_src=pdf-custom-synthesis#bc-rfq
https://www.valleywater.org/your-water/water-quality/protecting-your-water/trihalomethanes-thms
https://www.knowyourh2o.com/indoor-6/trihalomethanes
https://www.knowyourh2o.com/indoor-6/trihalomethanes
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/bromodichloromethane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodichloromethane
https://www.scbt.com/p/bromodichloromethane-13c-93952-10-4
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodichloromethane-13C
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodichloromethane-13C
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0393
https://en.wikipedia.org/wiki/Bromodichloromethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

9. Master's Paper | The Synthesis of Deuterated Bromodichloromethane, Deuterated
Chlorodibromomethane and Mixed Halogenated Acetic Acids | ID: 1544br13p | Carolina
Digital Repository [cdr.lib.unc.edu]

10. atsdr.cdc.gov [atsdr.cdc.gov]

11. vdh.virginia.gov [vdh.virginia.gov]

12. agilent.com [agilent.com]

13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
14. atsdr.cdc.gov [atsdr.cdc.gov]

15. atsdr.cdc.gov [atsdr.cdc.gov]

16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to
Bromodichloromethane-13C for Advanced Research Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b127529/docs#a-
comprehensive-technical-guide-to-bromodichloromethane-c-for-advanced-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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